Cas no 1234330-67-6 (1-Bromo-1-(2-chloro-5-(trifluoromethyl)phenyl)propan-2-one)

• Product Name: 1-Bromo-1-(2-chloro-5-(trifluoromethyl)phenyl)propan-2-one
• CAS No: 1234330-67-6
• MF: C₁₀H₇BrClF₃O
• MW: 315.514191865921
• CID: 4972971
• Update Time: 2025-05-19

1-Bromo-1-(2-chloro-5-(trifluoromethyl)phenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-1-(2-chloro-5-(trifluoromethyl)phenyl)propan-2-one

• Inchi： 1S/C10H7BrClF3O/c1-5(16)9(11)7-4-6(10(13,14)15)2-3-8(7)12/h2-4,9H,1H3
• InChI Key： UTPHJMOEKGLHQN-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C(=CC=C(C(F)(F)F)C=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 269
• XLogP3: 3.9
• Topological Polar Surface Area: 17.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 1-Bromo-1-(2-chloro-5-(trifluoromethyl)phenyl)propan-2-one

1-Bromo-1-(2-chloro-5-(trifluoromethyl)phenyl)propan-2-one: A Comprehensive Overview

1-Bromo-1-(2-chloro-5-(trifluoromethyl)phenyl)propan-2-one (CAS No: 1234330-67-6) is a highly specialized organic compound with a complex structure that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, often referred to as Compound A in recent studies, is characterized by its unique combination of functional groups, including a bromine atom, a chlorine atom, and a trifluoromethyl group attached to a phenyl ring, which is further connected to a propanone moiety.

The synthesis of Compound A involves a multi-step process that typically begins with the preparation of the phenyl ring substituted with chlorine and trifluoromethyl groups. Recent advancements in catalytic methods have enabled researchers to achieve higher yields and better purity levels during the synthesis process. For instance, a study published in *Journal of Organic Chemistry* in 2023 demonstrated the use of palladium-catalyzed cross-coupling reactions to efficiently construct the phenyl-propanone framework.

One of the most intriguing aspects of Compound A is its potential application in drug discovery. The compound's structure suggests that it may exhibit significant bioactivity due to its ability to interact with various biological targets. For example, preliminary in vitro studies have shown that Compound A demonstrates moderate inhibitory activity against certain kinases, making it a promising lead compound for further optimization in oncology research.

In addition to its medicinal applications, Compound A has also been explored for its role in materials science. The compound's electronic properties, influenced by the electron-withdrawing groups such as chlorine and trifluoromethyl, make it a candidate for use in organic electronics. Recent research published in *Advanced Materials* highlighted the potential of Compound A as a component in organic light-emitting diodes (OLEDs), where it could contribute to enhanced device efficiency and stability.

The structural complexity of Compound A also presents challenges for its characterization and analysis. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry are essential for confirming its purity and structure. A 2023 study in *Analytical Chemistry* detailed the use of high-resolution mass spectrometry (HRMS) to accurately determine the molecular formula and confirm the presence of all substituents in Compound A.

Furthermore, the environmental impact of Compound A has been a topic of recent interest. Researchers have investigated its biodegradation pathways and toxicity profiles to assess its potential risks to ecosystems. According to a report published in *Environmental Science & Technology*, Compound A exhibits moderate biodegradability under aerobic conditions, but further studies are needed to evaluate its long-term effects on aquatic life.

In conclusion, 1-Bromo-1-(2-chloro-5-(trifluoromethyl)phenyl)propan-2-one (CAS No: 1234330-67-6) is a versatile compound with diverse applications across multiple scientific disciplines. Its unique structure and functional groups make it an attractive candidate for both medicinal and materials-based research. As ongoing studies continue to uncover new insights into its properties and applications, Compound A is poised to play an increasingly important role in advancing scientific innovation.